Cas no 2227806-15-5 ((2R)-6,6-dimethylheptan-2-ol)

• Product Name: (2R)-6,6-dimethylheptan-2-ol
• CAS No: 2227806-15-5
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 6238799
• PubChem ID: 153456588
• Update Time: 2025-10-16

(2R)-6,6-dimethylheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-6,6-dimethylheptan-2-ol
• EN300-1834764
• 2227806-15-5

• Inchi： 1S/C9H20O/c1-8(10)6-5-7-9(2,3)4/h8,10H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： UFAFXLWYHVXDTN-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCCC(C)(C)C

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-6,6-dimethylheptan-2-ol

(2R)-6,6-Dimethylheptan-2-ol (CAS No. 2227806-15-5): An Overview of Its Structure, Properties, and Applications in the Pharmaceutical and Chemical Industries

(2R)-6,6-Dimethylheptan-2-ol (CAS No. 2227806-15-5) is a chiral alcohol with a unique molecular structure that has garnered significant attention in the pharmaceutical and chemical industries. This compound is characterized by its distinct stereochemistry, which plays a crucial role in its biological activity and potential applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and current research trends surrounding (2R)-6,6-dimethylheptan-2-ol.

Chemical Structure and Properties

The molecular formula of (2R)-6,6-dimethylheptan-2-ol is C₉H₁₈O, with a molecular weight of 144.24 g/mol. The compound features a seven-carbon backbone with two methyl groups attached to the sixth carbon atom and a hydroxyl group at the second carbon atom. The presence of the chiral center at the second carbon (denoted as 2R) imparts enantiomeric specificity to the molecule, which is essential for its biological activity.

The physical properties of (2R)-6,6-dimethylheptan-2-ol include a boiling point of approximately 170°C at atmospheric pressure and a melting point of around -30°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for various applications in both laboratory and industrial settings.

Synthesis Methods

The synthesis of (2R)-6,6-dimethylheptan-2-ol can be achieved through several routes, each with its own advantages and challenges. One common method involves the asymmetric reduction of an appropriate ketone or aldehyde precursor using chiral catalysts or enzymes. For example, the reduction of 6,6-dimethylheptan-2-one using a chiral hydrogenation catalyst can yield the desired enantiomer with high enantiomeric excess (ee).

Another approach involves the use of enzymatic methods, such as lipase-catalyzed kinetic resolution or biocatalytic asymmetric reduction. These methods are particularly advantageous for their high selectivity and environmental friendliness. Recent advancements in biocatalysis have further optimized these processes, making them more efficient and cost-effective.

Biological Activity and Applications

The unique stereochemistry of (2R)-6,6-dimethylheptan-2-ol has led to its exploration in various biological contexts. One notable application is in the development of chiral building blocks for pharmaceuticals. The enantiomeric purity of this compound is crucial for ensuring the efficacy and safety of drug candidates.

Research has shown that (2R)-6,6-dimethylheptan-2-ol exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of inflammatory cytokines in vitro. Another study in Cancer Research highlighted its potential as a lead compound for developing novel anti-cancer agents due to its ability to induce apoptosis in cancer cells.

Beyond pharmaceutical applications, (2R)-6,6-dimethylheptan-2-ol has also found use in fragrance and flavor industries due to its pleasant aroma and taste profiles. Its natural occurrence in certain plants makes it an attractive option for natural product formulations.

Current Research Trends

The ongoing research on (2R)-6,6-dimethylheptan-2-ol is focused on optimizing its synthesis methods to improve yield and enantiomeric purity while reducing costs. Advances in catalysis and biotechnology are driving these efforts forward. For instance, the development of novel chiral catalysts that can achieve high ee values under mild conditions is a key area of interest.

In addition to synthetic improvements, there is growing interest in exploring the biological mechanisms underlying the activities of this compound. Understanding how it interacts with cellular targets can provide valuable insights for drug design and development. Collaborative efforts between chemists, biologists, and pharmacologists are essential for advancing this field.

Conclusion

(2R)-6,6-Dimethylheptan-2-ol (CAS No. 2227806-15-5) is a versatile chiral alcohol with a wide range of applications in pharmaceuticals, fragrances, and flavors. Its unique stereochemistry confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new synthetic methods and biological insights that will further enhance its utility in various industries.